Cas no 1057394-06-5 (AL 8697)

• Product Name: AL 8697
• CAS No: 1057394-06-5
• MF: C₂₁H₂₁F₃N₄O
• MW: 402.412854909897
• MDL: MFCD28133371
• CID: 2090017
• PubChem ID: 25060093
• Update Time: 2025-04-21

AL 8697 Chemical and Physical Properties

Names and Identifiers

• AL 8697
• DA-70666
• SCHEMBL3610415
• SY263536
• HY-108645
• 3-(3-tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide
• CS-0029380
• MS-26852
• 3-[3-(tert-Butyl)-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl]-N-cyclopropyl-5-fluoro-4-methylbenzamide
• AL8697
• 1057394-06-5
• AC9480
• CHEMBL2087742
• AL-8697
• MFCD28133371
• AKOS024458328
• BDBM50420740
• NCGC00387189-01

• MDL： MFCD28133371
• Inchi： 1S/C21H21F3N4O/c1-10-13(7-11(8-14(10)22)19(29)25-12-5-6-12)16-15(23)9-28-18(17(16)24)26-27-20(28)21(2,3)4/h7-9,12H,5-6H2,1-4H3,(H,25,29)
• InChI Key： ZVBTZTQYHOXIBC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CN2C1=NN=C2C(C)(C)C)F)C1=C(C)C(=CC(=C1)C(NC1CC1)=O)F

Computed Properties

• Exact Mass: 402.16674579g/mol
• Monoisotopic Mass: 402.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines